Cas no 41122-81-0 (7-Hydroxy-2-mercapto-5-methyl-s-triazolo[1,5-a]pyrimidine)

7-Hydroxy-2-mercapto-5-methyl-s-triazolo[1,5-a]pyrimidine is a heterocyclic compound featuring a fused triazolopyrimidine core with hydroxyl and mercapto functional groups. Its unique structure imparts notable reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both hydroxyl and thiol groups enhances its versatility in forming derivatives through selective functionalization. This compound exhibits potential as a building block for biologically active molecules, particularly in the development of antimicrobial and antiviral agents. Its stability under standard conditions and compatibility with common synthetic methodologies further underscore its utility in research and industrial applications.
7-Hydroxy-2-mercapto-5-methyl-s-triazolo[1,5-a]pyrimidine structure
41122-81-0 structure
Product name:7-Hydroxy-2-mercapto-5-methyl-s-triazolo[1,5-a]pyrimidine
CAS No:41122-81-0
MF:C6H6N4OS
MW:182.203038692474
CID:6222250
PubChem ID:27042375

7-Hydroxy-2-mercapto-5-methyl-s-triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL6262968
    • AKOS024384903
    • CCG-327932
    • 7-Hydroxy-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-2(1H)-thione
    • 7-hydroxy-2-mercapto-5-methyl-s-triazolo[1,5-a]pyrimidine
    • DTXSID801176393
    • 5-methyl-2-sulfanyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
    • JSCQJLOMOBRWOJ-UHFFFAOYSA-N
    • EN300-7898468
    • 40775-77-7
    • 41122-81-0
    • Z1509211364
    • 7-Hydroxy-2-mercapto-5-methyl-s-triazolo[1,5-a]pyrimidine
    • Inchi: 1S/C6H6N4OS/c1-3-2-4(11)10-5(7-3)8-6(12)9-10/h2H,1H3,(H2,7,8,9,12)
    • InChI Key: RAVIAPJFRJKKSL-UHFFFAOYSA-N
    • SMILES: S=C1N=C2NC(C)=CC(N2N1)=O

Computed Properties

  • Exact Mass: 182.02623200g/mol
  • Monoisotopic Mass: 182.02623200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.8Ų
  • XLogP3: -0.2

7-Hydroxy-2-mercapto-5-methyl-s-triazolo[1,5-a]pyrimidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7898468-0.25g
5-methyl-2-sulfanyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
41122-81-0 95.0%
0.25g
$367.0 2025-03-21
Enamine
EN300-7898468-2.5g
5-methyl-2-sulfanyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
41122-81-0 95.0%
2.5g
$1454.0 2025-03-21
Enamine
EN300-7898468-0.5g
5-methyl-2-sulfanyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
41122-81-0 95.0%
0.5g
$579.0 2025-03-21
1PlusChem
1P028YDC-2.5g
5-methyl-2-sulfanyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
41122-81-0 95%
2.5g
$1859.00 2024-05-02
Enamine
EN300-7898468-5.0g
5-methyl-2-sulfanyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
41122-81-0 95.0%
5.0g
$2152.0 2025-03-21
Enamine
EN300-7898468-1.0g
5-methyl-2-sulfanyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
41122-81-0 95.0%
1.0g
$743.0 2025-03-21
1PlusChem
1P028YDC-500mg
5-methyl-2-sulfanyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
41122-81-0 95%
500mg
$778.00 2024-05-02
1PlusChem
1P028YDC-5g
5-methyl-2-sulfanyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
41122-81-0 95%
5g
$2722.00 2024-05-02
1PlusChem
1P028YDC-10g
5-methyl-2-sulfanyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
41122-81-0 95%
10g
$4006.00 2024-05-02
1PlusChem
1P028YDC-50mg
5-methyl-2-sulfanyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
41122-81-0 95%
50mg
$269.00 2024-05-02

Additional information on 7-Hydroxy-2-mercapto-5-methyl-s-triazolo[1,5-a]pyrimidine

Comprehensive Overview of 7-Hydroxy-2-mercapto-5-methyl-s-triazolo[1,5-a]pyrimidine (CAS No. 41122-81-0)

7-Hydroxy-2-mercapto-5-methyl-s-triazolo[1,5-a]pyrimidine (CAS No. 41122-81-0) is a heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This compound, often referred to by its abbreviated name 7-Hydroxy-2-mercapto-5-methyl-s-TP, belongs to the s-triazolo[1,5-a]pyrimidine family, a class of molecules known for their diverse biological activities. Its unique structure, featuring a hydroxy group at the 7-position and a mercapto group at the 2-position, makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for 7-Hydroxy-2-mercapto-5-methyl-s-triazolo[1,5-a]pyrimidine has surged due to its potential role in developing novel antimicrobial agents and enzyme inhibitors. Researchers are particularly interested in its ability to modulate purine metabolism, a pathway critical in many diseases. The compound's CAS No. 41122-81-0 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry and drug discovery.

The synthesis of 7-Hydroxy-2-mercapto-5-methyl-s-triazolo[1,5-a]pyrimidine typically involves multi-step reactions, starting from readily available precursors like 5-methyl-1,2,4-triazolo[1,5-a]pyrimidine. Its mercapto group provides a reactive site for further functionalization, enabling the creation of derivatives with enhanced properties. This flexibility has made it a focal point in structure-activity relationship (SAR) studies, where researchers aim to optimize its biological efficacy.

One of the most discussed topics in the context of CAS No. 41122-81-0 is its potential application in cancer research. Preliminary studies suggest that derivatives of this compound may exhibit anti-proliferative effects against certain cancer cell lines. This has led to increased interest in its mechanism of action, particularly its interaction with kinase enzymes and DNA repair pathways. Such findings align with the broader trend of exploring small-molecule inhibitors for targeted therapies.

Another area where 7-Hydroxy-2-mercapto-5-methyl-s-triazolo[1,5-a]pyrimidine shows promise is in agricultural chemistry. Its structural features make it a candidate for developing new pesticides and herbicides, especially those targeting plant pathogens. The compound's ability to interfere with nucleotide synthesis in microbes has sparked interest in its use as a sustainable agrochemical, a hot topic in the era of green chemistry.

From a physicochemical perspective, 7-Hydroxy-2-mercapto-5-methyl-s-triazolo[1,5-a]pyrimidine is a white to off-white crystalline powder with moderate solubility in polar solvents like DMSO and methanol. Its stability under various pH conditions makes it suitable for formulation studies, a key consideration in pharmaceutical development. Analytical techniques such as HPLC and NMR are commonly employed to characterize its purity and confirm its structure.

The safety profile of CAS No. 41122-81-0 is another frequently searched topic. While comprehensive toxicological data are still emerging, current studies indicate that the compound requires standard laboratory precautions, including the use of personal protective equipment (PPE). Its LD50 values and ecotoxicity are under investigation to ensure compliance with REACH and other regulatory frameworks.

In conclusion, 7-Hydroxy-2-mercapto-5-methyl-s-triazolo[1,5-a]pyrimidine (CAS No. 41122-81-0) is a versatile compound with broad applications in drug discovery, agricultural science, and material chemistry. Its unique structural attributes and reactivity continue to inspire innovative research, positioning it as a molecule of interest in addressing contemporary challenges in human health and environmental sustainability.

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